Cas no 1851879-64-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1851879-64-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5275840
• Update Time: 2025-10-30

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H13NO/c1-9(2)12(11(8-13)14-12)10-6-4-3-5-7-10/h3-7,9,11H,1-2H3
• InChI Key： YCYZMMIATYJFOS-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=CC=2)OC1C#N)(C)C

Additional information on INDEX NAME NOT YET ASSIGNED

Compound 1851879-64-5: A Comprehensive Overview

The compound with CAS number 1851879-64-5, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a unique chemical entity that has garnered attention in the scientific community due to its potential applications and intriguing chemical properties. This compound is part of a broader class of organic molecules that have been the focus of extensive research in recent years, particularly in the fields of pharmacology, materials science, and environmental chemistry.

Recent studies have highlighted the synthesis and characterization of this compound, revealing its structural complexity and functional versatility. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, to elucidate its molecular structure. These findings underscore the importance of understanding the relationship between molecular architecture and functional properties, which is critical for optimizing its use in various applications.

In terms of chemical synthesis, the compound has been synthesized through a multi-step process involving cross-coupling reactions and selective functional group transformations. These methods have enabled chemists to achieve high yields and excellent purity, making it feasible for large-scale production. The development of efficient synthetic pathways has been a focal point in recent research, driven by the need to reduce costs and minimize environmental impact.

The compound's physical and chemical properties have been extensively studied, revealing its unique behavior under various conditions. For instance, it exhibits remarkable thermal stability, making it suitable for applications in high-temperature environments. Additionally, its solubility characteristics have been optimized through structural modifications, enhancing its potential for use in drug delivery systems and other biomedical applications.

One of the most promising areas of research involving this compound is its application in pharmaceuticals. Recent studies have demonstrated its ability to act as a potent inhibitor of certain enzymes associated with neurodegenerative diseases. This finding has sparked interest among pharmaceutical companies, who are exploring its potential as a lead compound for drug development.

Beyond pharmacology, the compound has also shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and conductive polymers. Researchers are investigating its potential for integration into flexible electronics and energy storage devices, which could revolutionize the field of nanotechnology.

In terms of environmental impact, studies have been conducted to assess the compound's biodegradability and toxicity profiles. These studies are crucial for ensuring that its use does not pose risks to ecosystems or human health. Preliminary results indicate that the compound is biodegradable under specific conditions, which aligns with current trends toward sustainable chemistry practices.

The ongoing research into CAS number 1851879-64-5 underscores the importance of interdisciplinary collaboration in advancing our understanding of complex chemical systems. By leveraging cutting-edge technologies and innovative methodologies, scientists are unlocking new possibilities for this compound's utilization across diverse industries.

In conclusion, while much remains to be discovered about this intriguing chemical entity known as INDEX NAME NOT YET ASSIGNED (CAS No.: 1851879-64-5), its potential applications are vast and exciting. As research continues to unfold, it is likely that this compound will play a pivotal role in shaping future advancements in science and technology.